Glomerular Disease

Description

Glomerular disease encompasses a group of conditions that damage the glomeruli, the tiny filtering units of the kidneys. This damage impairs the kidneys' ability to remove waste products and excess fluid from the blood, leading to symptoms such as proteinuria, hematuria, edema, and hypertension. Untreated, it can progress to chronic kidney disease and kidney failure, necessitating dialysis or transplantation. Diagnosis involves urine tests, blood tests, and often a kidney biopsy to identify the specific type and severity.